Cas no 3976-69-0 (Methyl (R)-(-)-3-hydroxybutyrate)

• Product Name: Methyl (R)-(-)-3-hydroxybutyrate
• CAS No: 3976-69-0
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD00063289
• CID: 44642
• PubChem ID: 2724279
• Update Time: 2025-10-29

Methyl (R)-(-)-3-hydroxybutyrate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 3-hydroxybutanoate
• (R)-(-)-Methyl 3-hydroxybutyrate
• METHYL 3-HYDROXYBUTANOATE
• Methyl-3-hydroxybutyrate
• METHYL (R)-(-)-3-HYDROXYBUTYRATE
• METHYL D-(R)-3-HYDROXYBUTYRATE
• (R)-(-)-3-HYDROXYBUTYRIC ACID METHYL ESTER
• (R)-3-HYDROXYBUTYRIC ACID METHYL ESTER
• (R)-(-)-3-HYDROXY-N-BUTYRIC ACID METHYL ESTER
• R-(-)-3-Hydroxybutyric acid methyl ester
• (R)-(-)-3-Hydroxy-n-butyric Acid Methyl Este
• Methyl (R)-3-Hydroxybutyrate
• (R)-3-hydroxybutyrate
• AC1MC4LE
• AC1Q41UC
• AG-F-40527
• methyl (3R)-(-)-3-hydroxybutyrate
• methyl (3R)-hydroxybutanoate
• PubChem13967
• methyl (3R)-3-hydroxybutanoate
• (r)-methyl 3-hydroxybutyrate
• Methyl(R)-(-)-3-hydroxybutyrate
• Methyl (R)-3-hydroxybutanoate
• LDLDJEAVRNAEBW-SCSAIBSYSA-N
• Butanoic acid, 3-hydroxy-, methyl ester, (3R)-
• CL06316S38
• Methyl 3-hydroxybutyrate, (-)-
• GS-3453
• (3R)-3-HYDROXYBUTANOIC ACID METHYL ESTER
• A6637
• Methyl 3-(R)-hydroxybutyrate
• AKOS015920086
• METHYL 3R-HYDROXYBUTYRATE
• AC7720
• AKOS005137981
• 3-hydroxy-butyric acid methyl ester
• (R)-3-Hydroxy-n-butyric Acid methyl Ester
• SCHEMBL2544991
• methyl (3R)-3-hydroxybutyrate
• Methyl (R)-3-hydroxybutyrate, puriss., >=99.0% (sum of enantiomers, GC)
• EINECS 223-610-0
• H0705
• AM20100049
• MFCD00063289
• (
• AC-25565
• BUTYRIC ACID, 3-HYDROXY-, METHYL ESTER, D-(-)-
• HY-W010507
• W-106405
• methyl 3(R)-hydroxybutyrate
• Butanoic acid, 3-hydroxy-, methyl ester, (R)-
• methyl (R)-beta-hydroxybutyrate
• BCP15245
• R
• Q27275514
• NS00083677
• Methyl (R)-3-hydroxybutyrate, 99%
• FEMA NO. 4450, (-)-
• UNII-CL06316S38
• Methyl(R)-3-hydroxybutyrate
• Methyl 3-hydroxybutanoate, (R)-(-)-
• CS-W011223
• methyl 3-(R)-hydroxybutanoate
• )-(-)-3-Hydroxybutyric acid methyl ester
• METHYL (-)-3-HYDROXYBUTANOATE
• (R)-3HB
• 3976-69-0
• (-)-(3R)-3-HYDROXYBUTANOIC ACID METHYL ESTER
• methyl 3(R)-hydroxybutanoate
• EN300-135784
• Methyl 3-hydroxybutyrate, (R)-
• methyl (R)-3-hydroxy-butyrate
• STL556083
• Butanoic acid, 3-hydroxy-, methyl ester, (3R)-; Butanoic acid, 3-hydroxy-, methyl ester, (R)-; Butyric acid, 3-hydroxy-, methyl ester, D-(-)- (8CI); (-)-(3R)-3-Hydroxybutanoic acid methyl ester; (3R)-3-Hydroxybutanoic acid methyl ester; (R)-(-)-3-Hydroxy-
• BBL102284
• DB-009764
• Methyl (4R)-4-hydroxypentanoate
• Methyl (R)-(-)-3-hydroxybutyrate

• MDL： MFCD00063289
• Inchi： 1S/C5H10O3/c1-4(6)3-5(7)8-2/h4,6H,3H2,1-2H3/t4-/m1/s1
• InChI Key： LDLDJEAVRNAEBW-SCSAIBSYSA-N
• SMILES： O[C@H](C)CC(=O)OC
• BRN： 3648161

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 1.055 g/mL at 20 °C(lit.)
• Boiling Point: 75°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.421(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 46.53000
• LogP: -0.06970
• Specific Rotation: -21.5 º (neat)
• Optical Activity: [α]20/D −19.5°, neat

Methyl (R)-(-)-3-hydroxybutyrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl (R)-(-)-3-hydroxybutyrate

Methyl (R)-(-)-3-hydroxybutyrate: A Comprehensive Overview

Methyl (R)-(-)-3-hydroxybutyrate, with the CAS number 3976-69-0, is a compound of significant interest in the field of biochemical research and pharmaceutical development. This molecule, characterized by its specific stereochemistry and metabolic roles, has garnered attention for its potential applications in various therapeutic areas. The detailed exploration of its properties, mechanisms of action, and emerging research findings provides a comprehensive understanding of its relevance in modern science.

The compound Methyl (R)-(-)-3-hydroxybutyrate is an enantiomerically pure form of 3-hydroxybutyric acid, which is a naturally occurring beta-hydroxy acid. Its unique (R)-configuration imparts distinct biochemical properties, making it a valuable tool in studying metabolic pathways and enzyme interactions. TheCAS registry number 3976-69-0 unequivocally identifies this compound, facilitating its accurate referencing in scientific literature and industrial applications.

In recent years, the study of Methyl (R)-(-)-3-hydroxybutyrate has been particularly influenced by advancements in metabolomics and systems biology. These fields have highlighted the importance of chiral compounds in biological systems, where enantiomers can exhibit vastly different physiological effects. Methyl (R)-(-)-3-hydroxybutyrate has been shown to play a role in energy metabolism, particularly in conditions where ketone bodies are involved. This has led to investigations into its potential as a therapeutic agent for metabolic disorders.

One of the most compelling areas of research involves the use of Methyl (R)-(-)-3-hydroxybutyrate in managing neurological disorders. Emerging studies suggest that this compound may have neuroprotective properties, making it a candidate for treatments related to neurodegenerative diseases such as Alzheimer's and Parkinson's. The exact mechanisms by which it exerts these effects are still under investigation, but preliminary findings are promising. The stereochemical purity of Methyl (R)-(-)-3-hydroxybutyrate is crucial here, as it ensures that the observed effects are not due to impurities or other enantiomers.

The compound's role in metabolic health has also been explored extensively. Research indicates that Methyl (R)-(-)-3-hydroxybutyrate can modulate lipid metabolism and improve insulin sensitivity. These effects make it a potential candidate for therapies targeting metabolic syndrome and type 2 diabetes. Furthermore, its ability to cross the blood-brain barrier enhances its therapeutic potential for central nervous system disorders. This property is particularly important for compounds intended to treat conditions that affect brain function directly.

In vitro studies have demonstrated that Methyl (R)-(-)-3-hydroxybutyrate can influence various cellular processes, including mitochondrial function and oxidative stress regulation. These findings are significant because mitochondrial dysfunction and oxidative stress are implicated in numerous diseases, including aging-related conditions and inflammatory disorders. The compound's ability to modulate these pathways suggests broad therapeutic applications beyond its initial focus on metabolic diseases.

The synthesis and production of Methyl (R)-(-)-3-hydroxybutyrate have also seen advancements, with methods being developed to achieve higher yields and purities. These improvements are crucial for both research applications and potential commercialization efforts. The availability of high-purity compounds ensures that researchers can conduct experiments with confidence, knowing that observed effects are due to the intended molecule rather than contaminants.

Future directions in the study of Methyl (R)-(-)-3-hydroxybutyrate include exploring its interactions with other molecules and pathways at a more detailed level. Techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy are being employed to elucidate its structural interactions within complex biological systems. Additionally, clinical trials are being planned to validate the therapeutic potential of this compound in humans.

The growing body of evidence supporting the benefits of Methyl (R)-(-)-3-hydroxybutyrate underscores its importance as a biochemical entity with significant implications for health and disease. As research continues to uncover new applications and mechanisms, this compound is poised to become an important tool in both academic research and pharmaceutical development. The combination of its unique stereochemistry, metabolic roles, and potential therapeutic benefits makes it a compound worthy of continued investigation.